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Compound of Interest

Compound Name: Aluminiumformiat

Cat. No.: B15289006 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount when handling chemical compounds such as Aluminiumformiat (Aluminum

Formate). This document provides essential, immediate safety and logistical information,

including personal protective equipment (PPE) guidelines, handling procedures, and disposal

plans to foster a safe and efficient research environment.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling Aluminiumformiat, based on

safety data sheets.
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PPE Category Item
Specifications and
Recommendations

Eye/Face Protection Safety Goggles

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[1] Do not wear

contact lenses.[2]

Face Shield

A face shield may be

necessary for operations with a

higher risk of dust generation

or splashing.[3][4]

Skin Protection Gloves
Rubber, neoprene, or nitrile

gloves are recommended.[2]

Protective Clothing

Wear fire/flame resistant and

impervious clothing.[1] A lab

coat or coveralls should be

worn. Launder contaminated

clothing before reuse.[2][5]

Respiratory Protection Dust and Mist Respirator

If exposure exceeds the

Threshold Limit Value (TLV), a

NIOSH-approved dust and

mist respirator should be used.

[2] A full-face respirator may be

required if exposure limits are

exceeded or irritation is

experienced.[1]

Occupational Exposure Limits:

Component Limit Type Value

Nuisance Dust (related to the

powder form)
OSHA PEL 15mg/m³[2]
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Hazard Identification and First Aid
Aluminiumformiat is classified as causing skin and serious eye irritation.[6] It is important to

be aware of the potential hazards and the appropriate first aid measures.

Exposure Route Symptoms First Aid Measures

Eye Contact
Causes serious eye irritation or

damage.[2][6]

Immediately rinse with water

for at least 15 minutes,

removing contact lenses if

present and easy to do so.[1]

[7][6] Seek medical attention.

[2]

Skin Contact
May cause skin irritation or

contact dermatitis.[2][7][6]

Wash with plenty of soap and

water.[2][7][6] If skin irritation

occurs, get medical

advice/attention.[7][6]

Inhalation
Inhalation of dust may irritate

the respiratory tract.[2]

Move the exposed individual to

fresh air. If needed, administer

oxygen and call a physician.[2]

Ingestion Harmful if ingested.[8]

Do not induce vomiting. If the

person is conscious, give

water. Get medical attention.[5]

Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated area.[1]

Avoid the formation of dust and aerosols.[1]

Keep containers securely sealed when not in use.[5]

Store at room temperature away from strong oxidizers.[2][8]
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Spill Response:

In case of a spill, sweep up the material and transfer it to a suitable container for disposal.[2]

Avoid generating dust. Equip the cleanup crew with proper protection.[7][6]

Disposal:

Dispose of Aluminiumformiat as solid waste in accordance with all applicable chemical

pollution control regulations.[2] It can be disposed of by burial in a licensed landfill or

incineration in a licensed apparatus.[5] Do not allow wash water from cleaning equipment to

enter drains.[5]

PPE Selection Workflow
The following diagram outlines the logical workflow for selecting the appropriate Personal

Protective Equipment when handling Aluminiumformiat.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

http://www.gelest.com/wp-content/uploads/product_msds/CXAL045-msds.pdf
https://s3.amazonaws.com/gelest/sds/CXAL045_GHS+EU_English.pdf
https://www.gelest.com/wp-content/uploads/CXAL045_ALUMINUM-FORMATE-trihydrate_GHS-US_English-US.pdf
https://www.benchchem.com/product/b15289006?utm_src=pdf-body
http://www.gelest.com/wp-content/uploads/product_msds/CXAL045-msds.pdf
https://dharma-www.s3.amazonaws.com/images/public/pdf/msds/at_2023_sds.pdf
https://dharma-www.s3.amazonaws.com/images/public/pdf/msds/at_2023_sds.pdf
https://www.benchchem.com/product/b15289006?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Assessment

PPE Selection

Action

Start: Handling
Aluminiumformiat

Assess Task:
- Scale of work

- Dust generation potential
- Splash risk

Eye/Face Protection:
- Safety Goggles (minimum)
- Face Shield (if splash risk)

Always Required

Skin Protection:
- Nitrile/Neoprene Gloves

- Lab Coat/Coveralls

Always Required

Respiratory Protection:
- Is there adequate ventilation?

- Is the exposure limit exceeded?

Use NIOSH-approved
dust/mist respirator

Yes

Standard ventilation sufficient

No

Proceed with Experiment

Re-evaluate Task or
Improve Engineering Controls

Click to download full resolution via product page

Caption: PPE selection workflow for handling Aluminiumformiat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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